Cas no 2568-83-4 (Hexanenitrile,6,6,6-trimethoxy-)
2568-83-4 structure
Product Name:Hexanenitrile,6,6,6-trimethoxy-
CAS No:2568-83-4
MF:C9H17NO3
MW:187.236182928085
CID:275969
PubChem ID:226749
Update Time:2025-04-19
Hexanenitrile,6,6,6-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Hexanenitrile,6,6,6-trimethoxy-
- 6,6,6-trimethoxyhexanenitrile
- 5-Cyano-orthopentansaeure-trimethylester
- 5-cyano-orthovaleric acid trimethyl ester
- 5-Cyan-orthovaleriansaeure-trimethylester
- AC1L5EZN
- AR-1H0202
- CTK4F6285
- NSC17497
- 6,6,6-trimethoxyhexanonitrile
- DTXSID10280578
- NSC-17497
- 2568-83-4
-
- Inchi: 1S/C9H17NO3/c1-11-9(12-2,13-3)7-5-4-6-8-10/h4-7H2,1-3H3
- InChI Key: XGESFJJIPCOWMF-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCC#N)(OC)OC
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.48
Hexanenitrile,6,6,6-trimethoxy- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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